Cas no 204913-00-8 (tert-butyl (1S,4R)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 204913-00-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD31630875
• CID: 1398193
• PubChem ID: 12087804
• Update Time: 2025-06-27

tert-butyl (1S,4R)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 3-oxo-, 1,1-dimethylethylester, (1S,4R)-
• tert-Butyl (1S)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• Tert-butyl (1R)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• tert-butyl (1S,4R)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• (1S, 4R)-3-Oxo-2-aza-bicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
• (1S,4R)-2-Boc-3-oxo-2-azabicyclo[2.2.1]heptane
• C13306
• CS-M3740
• AKOS037650807
• CS-15341
• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester, (1S)-
• MFCD31630875
• 204913-00-8

• MDL： MFCD31630875
• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-8-5-4-7(6-8)9(12)13/h7-8H,4-6H2,1-3H3/t7?,8-/m1/s1
• InChI Key： JGKYCLQDFDRUQJ-BRFYHDHCSA-N
• SMILES： O=C1C2CC[C@H](C2)N1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.5

Additional information on tert-butyl (1S,4R)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate

Comprehensive Overview of tert-butyl (1S,4R)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 204913-00-8)

The compound tert-butyl (1S,4R)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 204913-00-8) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique bicyclic structure and stereochemistry make it a valuable building block for the development of bioactive molecules, particularly in the fields of asymmetric synthesis and medicinal chemistry. The growing demand for enantiomerically pure compounds in drug discovery has significantly increased interest in this molecule, as evidenced by its frequent appearance in scientific literature and patent applications.

One of the most compelling aspects of tert-butyl (1S,4R)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate is its rigid bicyclo[2.2.1]heptane framework, which provides exceptional stereochemical control in synthetic transformations. This characteristic aligns perfectly with current trends in green chemistry and atom economy, where researchers seek efficient pathways to complex molecular architectures. The compound's tert-butyloxycarbonyl (Boc) protecting group further enhances its utility by offering both stability during reactions and easy deprotection under mild conditions.

Recent advancements in continuous flow chemistry and automated synthesis platforms have created new opportunities for utilizing CAS No. 204913-00-8 in high-throughput drug discovery. Pharmaceutical companies are particularly interested in its potential as a precursor for central nervous system (CNS) active compounds, given the structural similarity to various neuroactive scaffolds. The compound's chiral purity and predictable reactivity make it especially valuable for developing next-generation therapeutics with improved safety profiles.

From a synthetic chemistry perspective, tert-butyl (1S,4R)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate serves as an excellent example of how conformational restriction can be leveraged to control molecular properties. This principle is increasingly important in modern drug design, where researchers aim to optimize target selectivity and metabolic stability. The compound's 3-oxo-2-azabicyclo core has shown particular promise in the development of enzyme inhibitors and receptor modulators, addressing current challenges in therapeutic development.

The analytical characterization of CAS No. 204913-00-8 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry, reflecting the pharmaceutical industry's stringent quality requirements. These analytical methods ensure the compound meets the exacting standards needed for GMP manufacturing and regulatory submissions. The growing emphasis on quality by design (QbD) principles in pharmaceutical development further underscores the importance of such well-characterized intermediates.

In the context of current research trends, tert-butyl (1S,4R)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate represents an important case study in scalable asymmetric synthesis. Many researchers are investigating novel catalytic methods to produce this and similar compounds more efficiently, addressing key questions about catalyst loading, solvent selection, and process intensification. These investigations align with broader industry goals of reducing environmental impact while maintaining synthetic efficiency.

The storage and handling of CAS No. 204913-00-8 follow standard protocols for sensitive organic compounds, with particular attention to moisture control due to the Boc protecting group's sensitivity. Proper storage conditions are crucial for maintaining the compound's chemical integrity and stereochemical purity over time, factors that are especially important for pharmaceutical applications where consistency is paramount.

Looking toward future applications, researchers are exploring the potential of tert-butyl (1S,4R)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate in emerging areas such as PROTAC technology and targeted protein degradation. The compound's structural features make it an attractive candidate for developing bifunctional molecules that can simultaneously engage multiple biological targets, representing one of the most exciting frontiers in modern drug discovery.

From a commercial perspective, the availability of CAS No. 204913-00-8 from multiple suppliers reflects its established position in the fine chemicals market. However, quality variations between sources remain an important consideration for researchers, highlighting the need for thorough vendor qualification and material characterization when sourcing this material. The compound's pricing structure typically reflects its chiral purity and synthetic complexity, with higher grades commanding premium prices.

In conclusion, tert-butyl (1S,4R)-3-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 204913-00-8) represents a versatile and valuable intermediate at the intersection of modern synthetic chemistry and pharmaceutical development. Its unique structural features and well-established chemistry continue to make it relevant to current research priorities, including stereoselective synthesis, process optimization, and innovative therapeutic design. As the pharmaceutical industry evolves to meet new challenges, compounds like this will undoubtedly play an increasingly important role in advancing medicinal chemistry.